Cas no 154632-86-7 (O1-benzyl O2-methyl (2R)-aziridine-1,2-dicarboxylate)

• Product Name: O1-benzyl O2-methyl (2R)-aziridine-1,2-dicarboxylate
• CAS No: 154632-86-7
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD28396815
• CID: 3799946
• PubChem ID: 12344749
• Update Time: 2024-11-05

O1-benzyl O2-methyl (2R)-aziridine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Aziridinedicarboxylic acid, 2-methyl 1-(phenylmethyl) ester, (2R)-
• (R)-1-benzyloxycarbonyl-2-methoxycarbonylaziridine
• (R)-1-benzyl 2-methyl aziridine-1,2-dicarboxylate
• 1-Benzyl 2-methyl (R)-aziridine-1,2-dicarboxylate
• O1-benzyl O2-methyl (2R)-aziridine-1,2-dicarboxylate
• 1-benzyl 2-methyl (2R)-aziridine-1,2-dicarboxylate
• 154632-86-7
• SCHEMBL15624231
• GTZJUBQWCWZING-VUUHIHSGSA-N
• SCHEMBL2300448
• MFCD28396815
• BS-44729
• (R)-1-Benzyl2-methylaziridine-1,2-dicarboxylate
• 1-benzyl 2-methyl(2R)-aziridine-1,2-dicarboxylate
• CS-0526944
• 1-O-benzyl 2-O-methyl (2R)-aziridine-1,2-dicarboxylate
• 1-Benzyl2-methyl(r)-aziridine-1,2-dicarboxylate

• MDL： MFCD28396815
• Inchi： 1S/C12H13NO4/c1-16-11(14)10-7-13(10)12(15)17-8-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3/t10-,13?/m1/s1
• InChI Key： GTZJUBQWCWZING-VUUHIHSGSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C[C@@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives